Cas no 955713-11-8 (2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole)

• Product Name: 2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole
• CAS No: 955713-11-8
• MF: C₂₁H₂₂N₄O₄S₃
• MW: 490.618780612946
• CID: 6221837
• PubChem ID: 16941691
• Update Time: 2025-10-30

2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole
• F2411-0371
• 4,7-dimethoxy-2-[4-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-1,3-benzothiazole
• 4,7-dimethoxy-2-(4-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperazin-1-yl)benzo[d]thiazole
• 2-[4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole
• 955713-11-8
• AKOS024646848

• Inchi： 1S/C21H22N4O4S3/c1-28-15-6-7-16(29-2)19-18(15)23-21(31-19)25-10-8-24(9-11-25)20-22-14-5-4-13(32(3,26)27)12-17(14)30-20/h4-7,12H,8-11H2,1-3H3
• InChI Key： BUECETODTGIHOT-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCN(C2=NC3C(=CC=C(C=3S2)OC)OC)CC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 490.08031872g/mol
• Monoisotopic Mass: 490.08031872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 150Ų

Additional information on 2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole

Introduction to 2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole and Its Significance in Modern Chemical Biology

The compound with the CAS number 955713-11-8, specifically named as 2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its dual benzothiazole and piperazine moieties, has garnered attention due to its potential biological activities and structural versatility. The presence of multiple functional groups, including methanesulfonyl and methoxy substituents, enhances its reactivity and interaction with biological targets.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The benzothiazole scaffold, in particular, is well-documented for its role in various therapeutic applications. For instance, derivatives of benzothiazole have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question (2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole) builds upon this legacy by incorporating a piperazine ring, which is known for its ability to modulate receptor binding and enhance pharmacological efficacy.

The structural features of this molecule make it a promising candidate for further investigation. The 6-methanesulfonyl group introduces a strong electron-withdrawing effect, which can influence the molecule's solubility and binding affinity. Meanwhile, the 4,7-dimethoxy substituents contribute to hydrophobic interactions and may play a role in stabilizing the compound's three-dimensional conformation. These modifications are strategically designed to optimize interactions with biological targets such as enzymes and receptors.

In the context of current research, there is a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Piperazine derivatives are particularly useful in this regard due to their ability to bind to cavities within protein structures. The compound 2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole exemplifies this trend by combining a piperazine moiety with a benzothiazole core. This combination not only enhances binding affinity but also introduces additional functional groups that can be further modified for specific biological outcomes.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Benzothiazole derivatives have been shown to interact with neurotransmitter receptors and ion channels, making them viable candidates for treating conditions such as depression, anxiety, and epilepsy. The presence of the piperazine ring further enhances its potential as a pharmacological agent by improving blood-brain barrier penetration and reducing metabolic degradation.

Recent studies have also explored the use of 2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole as a lead compound for developing novel therapeutic agents. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have identified potential binding sites on target proteins. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammation and oxidative stress pathways.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are particularly useful in constructing the benzothiazole core. Additionally, protecting group strategies are utilized to prevent unwanted side reactions during synthesis.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the molecular structure and purity of the product. Further characterization includes X-ray crystallography for determining the three-dimensional structure of the compound at an atomic level.

In vitro studies are conducted to evaluate the biological activity of 2-4-(6-methanesulfonyl-1,3-benzothiazol-2-yıl)piperazin - 1 - yl - 4 , 7 - dimethoxy - 1 , 3 - benzothiazole against various cellular models. These studies include assays for enzyme inhibition, receptor binding affinity ,and cytotoxicity . Preliminary results indicate that the compound exhibits promising activity against targets relevant to neurological disorders .

The development of new therapeutic agents is often hampered by issues related to drug delivery and bioavailability . The structural features of this compound , including its lipophilicity and solubility , are optimized to enhance its pharmacokinetic properties . Formulations such as prodrugs or nanoparticles are being explored to improve delivery efficiency.

The future prospects of 2 - 4 - ( 6 - methanesulfonyl - 1 , 3 - benzothiazol - 2 - y l ) piperazin - 1 - y l - 4 , 7 - dimethoxy - 1 , 3 - benzothiazole are exciting given its unique structural features and potential biological activities . Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties . Collaborative efforts between chemists , biologists , and pharmacologists will be essential in translating this promising lead into a viable therapeutic agent .